Cas no 543713-33-3 ((3-(2-Fluorophenyl)isoxazol-5-yl)methanamine)
543713-33-3 structure
Product Name:(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine
CAS No:543713-33-3
MF:C10H9FN2O
MW:192.189665555954
MDL:MFCD06738518
CID:823318
PubChem ID:45602051
Update Time:2025-04-19
(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine
- [3-(2-fluorophenyl)-1,2-oxazol-5-yl]methanamine
- 1-[3-(2-FLUOROPHENYL)-5-ISOXAZOLYL]METHANAMINE
- ANW-66145
- CTK8C1271
- SBB026730
- STK510151
- SureCN2120898
- 3-(2-Fluorophenyl)isoxazole-5-methanamine
- CS-0269561
- SCHEMBL2120898
- SY262172
- 543713-33-3
- MFCD06738518
- AKOS013464442
- C-[3-(2-FLUORO-PHENYL)-ISOXAZOL-5-YL]-METHYLAMINE
- EN300-380517
- 1-[3-(2-fluorophenyl)-1,2-oxazol-5-yl]methanamine
- AB27297
- DB-071834
- C15960
- 3-(2-FLUOROPHENYL)-5-ISOXAZOLEMETHANAMINE
- DTXSID50671249
-
- MDL: MFCD06738518
- Inchi: 1S/C10H9FN2O/c11-9-4-2-1-3-8(9)10-5-7(6-12)14-13-10/h1-5H,6,12H2
- InChI Key: LTQAXBKYVMMKCG-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1C=C(CN)ON=1
Computed Properties
- Exact Mass: 192.07000
- Monoisotopic Mass: 192.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 1
Experimental Properties
- Density: 1.24
- Boiling Point: 332.5°C at 760 mmHg
- Flash Point: 154.9°C
- Refractive Index: 1.554
- PSA: 52.05000
- LogP: 2.63970
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228378-1g |
3-(2-Fluorophenyl)isoxazol-5-yl)methanamine |
543713-33-3 | 95% | 1g |
£196.00 | 2022-02-28 | |
| Chemenu | CM190914-5g |
C-[3-(2-Fluoro-phenyl)-isoxazol-5-yl]-methylamine |
543713-33-3 | 95% | 5g |
$729 | 2021-08-05 | |
| TRC | F589985-50mg |
(3-(2-fluorophenyl)isoxazol-5-yl)methanamine |
543713-33-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F589985-100mg |
(3-(2-fluorophenyl)isoxazol-5-yl)methanamine |
543713-33-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F589985-500mg |
(3-(2-fluorophenyl)isoxazol-5-yl)methanamine |
543713-33-3 | 500mg |
$ 135.00 | 2022-06-05 | ||
| Chemenu | CM190914-1g |
C-[3-(2-Fluoro-phenyl)-isoxazol-5-yl]-methylamine |
543713-33-3 | 95% | 1g |
$*** | 2023-05-30 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0137-1g |
C-[3-(2-Fluoro-phenyl)-isoxazol-5-yl]-methylamine |
543713-33-3 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0137-5g |
C-[3-(2-Fluoro-phenyl)-isoxazol-5-yl]-methylamine |
543713-33-3 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0137-500mg |
C-[3-(2-Fluoro-phenyl)-isoxazol-5-yl]-methylamine |
543713-33-3 | 97% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0137-250mg |
C-[3-(2-Fluoro-phenyl)-isoxazol-5-yl]-methylamine |
543713-33-3 | 97% | 250mg |
2756.14CNY | 2021-05-08 |
(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
543713-33-3 ((3-(2-Fluorophenyl)isoxazol-5-yl)methanamine) Related Products
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- 808740-52-5(3-(2-Fluorophenyl)isoxazole-5-carbaldehyde)
- 1187928-55-7(3-(2-Fluorophenyl)-1,2-oxazol-5-ylmethanamine Hydrochloride)
- 13608-55-4((3-Phenylisoxazol-5-yl)methylamine hydrochloride)
- 890934-18-6([3-(2,5-difluorophenyl)isoxazol-5-yl]-methanol)
- 933747-63-8(C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride)
- 885273-62-1(5-Isoxazolemethanamine,3-(3,5-dimethylphenyl)-)
- 953046-62-3((3-(2-Fluorophenyl)isoxazol-5-yl)methanol)
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